Cas no 1448078-99-6 (N-tert-butyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide)

N-tert-butyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide is a specialized chemical compound featuring a piperidine core functionalized with a pyrazinyloxy group and a tert-butylcarboxamide moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The tert-butyl group enhances steric stability, while the pyrazine moiety offers opportunities for further derivatization. Its well-defined molecular architecture makes it suitable for research in drug discovery, particularly in targeting central nervous system (CNS) disorders or as a scaffold for kinase inhibitors. The compound's purity and structural precision ensure reproducibility in synthetic applications.
N-tert-butyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide structure
1448078-99-6 structure
Product Name:N-tert-butyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide
CAS No:1448078-99-6
MF:C14H22N4O2
MW:278.350082874298
CID:5404202
Update Time:2025-10-30

N-tert-butyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,1-Dimethylethyl)-4-(2-pyrazinyloxy)-1-piperidinecarboxamide
    • N-tert-butyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide
    • Inchi: 1S/C14H22N4O2/c1-14(2,3)17-13(19)18-8-4-11(5-9-18)20-12-10-15-6-7-16-12/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,17,19)
    • InChI Key: LYUNGAWSUYIQSB-UHFFFAOYSA-N
    • SMILES: N1(C(NC(C)(C)C)=O)CCC(OC2=NC=CN=C2)CC1

Experimental Properties

  • Density: 1.145±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 463.4±45.0 °C(Predicted)
  • pka: 15.49±0.40(Predicted)

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Additional information on N-tert-butyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide

Recent Advances in the Study of N-tert-butyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide (CAS: 1448078-99-6)

N-tert-butyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide (CAS: 1448078-99-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound, with the molecular formula C14H20N4O2, has been investigated for its unique structural features, which include a piperidine ring and a pyrazine moiety. These structural elements are known to contribute to its bioactivity, particularly in modulating specific biological targets. Recent synthetic approaches have optimized the yield and purity of 1448078-99-6, enabling more efficient scale-up for preclinical and clinical studies.

Pharmacological studies have demonstrated that N-tert-butyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide exhibits promising activity in vitro and in vivo. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized in animal models, providing valuable insights for further development.

One of the most notable recent applications of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have utilized 1448078-99-6 to develop derivatives with enhanced potency and selectivity for specific biological targets. These derivatives are being evaluated for their therapeutic potential in areas such as oncology, neurology, and infectious diseases.

In conclusion, N-tert-butyl-4-(pyrazin-2-yloxy)piperidine-1-carboxamide (CAS: 1448078-99-6) represents a versatile and promising compound in pharmaceutical research. Its synthetic accessibility, combined with its pharmacological properties, makes it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action and exploring its potential in clinical settings.

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